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Compound of Interest

Compound Name:
Acetyl-ACTH (7-24) (human,

bovine, rat)

Cat. No.: B1495766 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the administration of Acetyl-ACTH (7-

24) to rats for studying its effects on the hypothalamic-pituitary-adrenal (HPA) axis. Acetyl-

ACTH (7-24) is a fragment of the adrenocorticotropic hormone (ACTH) and is known to act as a

competitive antagonist of the melanocortin 2 receptor (MC2R).[1][2] This antagonism leads to a

marked decrease in ACTH-evoked corticosterone and aldosterone release.[1][3] The following

protocols are designed to guide researchers in conducting in vivo studies to investigate the

inhibitory effects of this peptide.

Mechanism of Action
Acetyl-ACTH (7-24) exerts its biological effect by competing with endogenous or exogenous

ACTH for binding to the MC2R, which is primarily expressed in the adrenal cortex. By binding

to the receptor without activating it, Acetyl-ACTH (7-24) blocks the downstream signaling

cascade that is normally initiated by ACTH. This includes the inhibition of adenylyl cyclase

activation, which in turn prevents the increase in intracellular cyclic AMP (cAMP) levels and the

subsequent activation of Protein Kinase A (PKA). Consequently, the synthesis and release of

glucocorticoids, such as corticosterone in rats, are suppressed.
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This section outlines a detailed methodology for an in vivo study in rats to assess the dose-

dependent inhibitory effect of Acetyl-ACTH (7-24) on ACTH-stimulated corticosterone

production.

Materials
Acetyl-ACTH (7-24) peptide

ACTH (1-24) (for stimulation)

Male Sprague-Dawley rats (250-300g)

Sterile saline solution (0.9% NaCl)

Bovine Serum Albumin (BSA)

Anesthetic agent (e.g., isoflurane or ketamine/xylazine cocktail)

Blood collection tubes (with EDTA or heparin)

Centrifuge

Pipettes and sterile pipette tips

Intravenous (IV) catheters or 27-30 gauge needles and syringes

Animal restrainer (for conscious injections if applicable)

Corticosterone ELISA kit

Preparation of Solutions
Acetyl-ACTH (7-24) Stock Solution: Dissolve Acetyl-ACTH (7-24) in sterile saline to create a

stock solution of 1 mg/mL. To enhance solubility and stability, a small amount of a solubilizing

agent like DMSO or a buffer may be used, followed by dilution in saline. Ensure the final

concentration of the solubilizing agent is minimal and consistent across all groups.

Working Solutions of Acetyl-ACTH (7-24): Prepare serial dilutions of the stock solution in

sterile saline containing 0.1% BSA to achieve the desired final concentrations for injection.
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The BSA helps to prevent the peptide from adhering to the walls of the storage tubes and

syringes.

ACTH (1-24) Solution: Prepare a solution of ACTH (1-24) in sterile saline at a concentration

known to elicit a submaximal corticosterone response in rats (e.g., 100 ng/kg). This will be

used to stimulate corticosterone production.

Animal Handling and Acclimation
House rats in a controlled environment (12:12 h light-dark cycle, 22 ± 2°C) with ad libitum

access to food and water.

Allow at least one week for acclimation before the start of the experiment.

Handle the rats daily for several days leading up to the experiment to minimize stress-

induced fluctuations in corticosterone levels.

Experimental Procedure
Animal Groups: Divide the rats into multiple groups (n=6-8 per group), including:

Vehicle control (saline + 0.1% BSA)

ACTH (1-24) only

Acetyl-ACTH (7-24) at various doses + ACTH (1-24)

Administration:

Anesthetize the rats according to your institution's approved protocol.

Administer the designated dose of Acetyl-ACTH (7-24) or vehicle via intravenous (IV)

injection into the tail vein. The injection volume should be kept consistent across all groups

(e.g., 1 mL/kg).

Wait for a predetermined period (e.g., 15 minutes) to allow for the distribution of the

antagonist.
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Administer a single IV bolus of ACTH (1-24) (e.g., 100 ng/kg) to all groups except the

vehicle control.

Blood Sampling:

Collect a baseline blood sample (t=0) prior to any injections.

Collect subsequent blood samples at various time points after the ACTH (1-24) injection

(e.g., 15, 30, 60, and 120 minutes) via a tail vein or saphenous vein catheter.

Sample Processing:

Collect blood into tubes containing an anticoagulant (EDTA or heparin).

Centrifuge the blood at 3000 rpm for 15 minutes at 4°C to separate the plasma.

Store the plasma samples at -80°C until analysis.

Corticosterone Measurement:

Analyze the plasma corticosterone levels using a commercially available corticosterone

ELISA kit, following the manufacturer's instructions.

Data Presentation
The following table presents hypothetical quantitative data from a dose-response study,

illustrating the inhibitory effect of Acetyl-ACTH (7-24) on ACTH-stimulated corticosterone levels

in rats.
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Treatment Group
Peak Plasma
Corticosterone (ng/mL) ±
SEM

% Inhibition of
Corticosterone Response

Vehicle Control 25.5 ± 3.1 N/A

ACTH (1-24) (100 ng/kg) 250.2 ± 15.8 0%

Acetyl-ACTH (7-24) (10 µg/kg)

+ ACTH (1-24)
210.7 ± 12.5 17.5%

Acetyl-ACTH (7-24) (50 µg/kg)

+ ACTH (1-24)
145.3 ± 9.8 46.6%

Acetyl-ACTH (7-24) (100

µg/kg) + ACTH (1-24)
98.6 ± 7.2 67.3%

Acetyl-ACTH (7-24) (500

µg/kg) + ACTH (1-24)
55.1 ± 5.4 86.7%

Note: This table contains illustrative data. Actual results may vary depending on experimental

conditions.
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Caption: Competitive antagonism of ACTH signaling by Acetyl-ACTH (7-24) at the MC2R.
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Caption: Workflow for assessing Acetyl-ACTH (7-24) effects on corticosterone in rats.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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